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Introduction

The standardization of a titrant is a critical step in volumetric analysis to determine its exact
concentration. Potassium permanganate (KMnOas), a powerful oxidizing agent, is widely used in
redox titrations. However, KMnOa solutions are not typically considered primary standards
because they can decompose in the presence of light, heat, or organic matter. Therefore, it is
essential to standardize KMnOa solutions using a stable, high-purity primary standard.

Mohr's salt, with the chemical name ferrous ammonium sulfate (FeSOa4:(NH4)2S04-6H20), is an
ideal primary standard for this purpose.[1] It is a stable double salt that resists oxidation by air
and has a high equivalent weight, which minimizes weighing errors.[2] This application note
provides a detailed protocol for the preparation of a standard Mohr's salt solution and its use in
the standardization of potassium permanganate. The titration is a redox reaction where the
ferrous ions (Fe2*) from Mohr's salt are oxidized to ferric ions (Fe3*), and the permanganate
ions (MnOa4™) are reduced to manganese(ll) ions (Mn2*) in an acidic medium.[3][4] The acidic
medium, provided by dilute sulfuric acid, is crucial for the reaction to proceed efficiently and to
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prevent the formation of manganese dioxide precipitate.[4][5] Potassium permanganate also
acts as a self-indicator, as the appearance of a permanent pale pink color signals the endpoint
of the titration.[3][6]

Principle of Reaction

The titration is based on a redox reaction between potassium permanganate as the oxidizing
agent and Mohr's salt as the reducing agent.[5] In the presence of dilute sulfuric acid, the
permanganate ion (MnOa4™) is reduced to the colorless manganous ion (Mn2*), while the
ferrous ion (Fe2*) is oxidized to the ferric ion (Fe3+).[4]

Reduction Half-Reaction: MnOa~(aq) + 8H*(aq) + 5e~ — Mn2*(aq) + 4H20(l)
Oxidation Half-Reaction: Fe2*(aq) — Fe3*(aq) + e~

Overall Balanced lonic Equation: MnOas~(aq) + 8H*(aq) + 5Fe?*(aq) — 5Fe3*(aq) + Mn2*(aq) +
4H20(N[7]

Overall Molecular Equation: 2KMnOas + 10FeS0O4(NH4)2S04:6H20 + 8H2S04 — K2SOa +
2MnSOa4 + 5Fe2(S0a4)3 + 10(NH4)2S04 + 68H20[1][4]

From the balanced equation, it is evident that 2 moles of potassium permanganate react with
10 moles of Mohr's salt, establishing a molar ratio of 1:5.[6]

Experimental Protocols
Protocol 1: Preparation of a Standard 0.05 M Mohr's Salt
Solution

This protocol describes the preparation of 250 mL of a 0.05 M standard solution of Mohr's salt.

Materials and Reagents:
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Apparatus Chemicals & Reagents
Analytical Balance Mohr's Salt (Ferrous Ammonium Sulfate)
250 mL Volumetric Flask Distilled/Deionized Water
Weighing Bottle/Paper Dilute Sulfuric Acid (e.g., 2 M or 4 N)[8][9]
Funnel
Beaker
Wash Bottle
Procedure:

o Calculate the required mass of Mohr's salt:
o The molar mass of Mohr's salt (FeSOa4:(NH4)2S04-6H20) is 392 g/mol .[5]

o To prepare 250 mL (0.25 L) of a 0.05 M solution, the mass required is: Mass = Molarity x
Molar Mass x Volume (L) Mass = 0.05 mol/L x 392 g/mol x 0.25 L = 4.9 g.

o Weigh the Mohr's salt: Accurately weigh approximately 4.9 g of Mohr's salt using an
analytical balance.[4][5]

o Dissolve the salt: Transfer the weighed salt into a clean beaker. Add a small amount of
distilled water to dissolve the crystals, followed by approximately 5-10 mL of dilute sulfuric
acid. The acid is essential to prevent the hydrolysis of the ferrous salt.[3][6][8]

» Transfer to volumetric flask: Carefully transfer the dissolved solution into a 250 mL volumetric
flask using a funnel.[4]

o Make up to volume: Rinse the beaker and funnel with distilled water, adding the rinsings to
the flask to ensure all the salt is transferred. Add distilled water to the flask until the bottom of
the meniscus reaches the calibration mark.[5]

» Homogenize the solution: Stopper the flask and invert it several times to ensure the solution
is thoroughly mixed and homogeneous.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.scribd.com/document/732316407/XII-Volumetric-Analysis-Mohr-salt-x-pot-permanganate-1
https://www.scribd.com/document/703820327/02-Quantitative-Analysis-Mohr-s-salt
https://unacademy.com/content/jee/study-material/chemistry/mohr-salt-titration/
https://byjus.com/chemistry/mohr-salt-titration-with-kmno4/
https://unacademy.com/content/jee/study-material/chemistry/mohr-salt-titration/
https://www.vedantu.com/chemistry/mohr-salt-titration
https://www.aakash.ac.in/important-concepts/chemistry/mohr-s-salt-titration-with-kmno4
https://www.scribd.com/document/732316407/XII-Volumetric-Analysis-Mohr-salt-x-pot-permanganate-1
https://byjus.com/chemistry/mohr-salt-titration-with-kmno4/
https://unacademy.com/content/jee/study-material/chemistry/mohr-salt-titration/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13718002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Protocol 2: Titration of Potassium Permanganate
Solution

This protocol details the standardization of an unknown KMnOa solution using the prepared
0.05 M Mohr's salt solution.

Materials and Reagents:

Apparatus Chemicals & Reagents

50 mL Burette Prepared 0.05 M Standard Mohr's Salt Solution

Potassium Permanganate Solution (unknown
Burette Stand and Clamp

conc.)
10 mL or 20 mL Pipette Dilute Sulfuric Acid (e.g., 2 M)
250 mL Conical Flasks (x3) Distilled Water
White Tile
Procedure:

e Prepare the burette: Rinse a clean 50 mL burette first with distilled water, and then with a
small amount of the potassium permanganate solution. Fill the burette with the KMnOa
solution, ensuring no air bubbles are trapped in the tip.[3][4] Record the initial burette
reading, noting the top of the dark meniscus.[3]

o Prepare the analyte: Pipette exactly 10 mL (or 20 mL) of the standard 0.05 M Mohr's salt
solution into a clean 250 mL conical flask.[3][4]

 Acidify the solution: Add approximately one test tube full (about 10-20 mL) of dilute sulfuric
acid to the conical flask.[4][9] This provides the necessary acidic medium for the reaction.[1]

o Perform the titration: Place the conical flask on a white tile below the burette to easily
observe the color change.[3] Slowly add the KMnOa solution from the burette to the conical
flask while continuously swirling the flask.[7]
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« |dentify the endpoint: The purple color of the permanganate will disappear as it reacts with

the ferrous ions. The endpoint is reached when the first persistent, pale pink color appears in

the solution and does not vanish upon swirling.[3][7] This indicates that all the ferrous ions

have been oxidized and there is a slight excess of KMnOa.

o Record the reading: Note the final burette reading. The difference between the final and

initial readings gives the volume of KMnOa solution used.

o Repeat for concordance: Repeat the titration at least two more times to obtain concordant

readings (volumes that agree within £0.1 mL).[3]

Data Presentation

Table 1: Titration Observations

Volume of . . Volume of
o Initial Burette Final Burette
Titration No. Mohr's Salt . . KMnOs used
Reading (mL) Reading (mL)
(V2) (mL) (V1) (mL)
1 10.0
2 10.0
3 10.0
Concordant
Volume (Vi):

Table 2: Quantitative Data Summary

Parameter

Value

Chemical Formula of Mohr's Salt

FeSO0a-(NH4)2S04-6H20

Molar Mass of Mohr's Salt 392 g/mol

Molarity of Standard Mohr's Salt Solution (Mz2) 0.05 mol/L

Stoichiometric Mole Ratio (KMnOas : Mohr's Salt) 1:5
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Calculations

The molarity of the potassium permanganate solution (M1) can be determined using the
stoichiometry of the balanced reaction.

Formula: (M1V1) / n1 = (M2V2) / n2

Where:

M1 = Molarity of KMnOa solution (unknown)

V1 = Concordant volume of KMnOa solution used from the burette (from Table 1)

n1 = Stoichiometric coefficient of KMnOa (which is 2, or 1 in the simplified ionic equation)

Mz = Molarity of the standard Mohr's salt solution (0.05 M)

V2 = Volume of Mohr's salt solution pipetted (e.g., 10.0 mL)

nz = Stoichiometric coefficient of Mohr's salt (which is 10, or 5 in the simplified ionic equation)
Using the 1.5 ratio from the ionic equation (n1=1, n2=5):
Mi=(Mz2xVzxni)/(Vixnz)=(0.05Mx10.0mLx1)/(VimLx5)

Strength of KMnOa Solution: Once the molarity (M1) is calculated, the strength in g/L can be
determined.

e Molar Mass of KMnOa = 158.034 g/mol

» Strength (g/L) = Molarity (M1) x Molar Mass of KMnOa

Workflow Visualization
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Caption: Workflow for the standardization of KMnOa using Mohr's salt.

Precautions

To ensure the accuracy and reliability of the results, the following precautions should be strictly
observed:

o Glassware: All glassware must be thoroughly cleaned with detergent, rinsed with tap water,
and finally rinsed with distilled water.[3]

e Rinsing: The burette should be rinsed with the potassium permanganate solution, and the
pipette should be rinsed with the Mohr's salt solution before use.[3][8] The conical flask
should only be rinsed with distilled water.[8]

o Burette Readings: Always remove air bubbles from the burette tip before starting the titration.
[1] For the dark, opague KMnOa solution, consistently read the upper meniscus.[3]

* Reagent Stability: Use a freshly prepared solution of Mohr's salt for the highest accuracy, as
the ferrous ions can slowly oxidize over time.[8]

o Endpoint Detection: Add the titrant dropwise near the endpoint with constant swirling to avoid
overshooting the endpoint. The endpoint is the first appearance of a faint but permanent pink
color.[3]
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¢ Acid: Always use dilute sulfuric acid. Nitric acid and hydrochloric acid are unsuitable as they
can interfere with the redox reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocol-standardization-of-potassium-permanganate-solutions-using-mohr-s-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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